4-ethoxy-8-fluoro-5H-pyrimido[5,4-b]indole

• Molecular Formula: C12H10FN3O
• Molecular Weight: 231.23 g/mol
• IUPAC Name: 4-ethoxy-8-fluoro-5H-pyrimido[5,4-b]indole
• InChI: InChI=1S/C12H10FN3O/c1-2-17-12-11-10(14-6-15-12)8-5-7(13)3-4-9(8)16-11/h3-6,16H,2H2,1H3
• InChI Key: JWDRVNADBXJMGO-UHFFFAOYSA-N
• SMILES: CCOC1=NC=NC2=C1NC3=C2C=C(C=C3)F

Description

4-ethoxy-8-fluoro-5H-pyrimido[5,4-b]indole is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound has been synthesized using different methods and has been found to have unique biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 4-ethoxy-8-fluoro-5H-pyrimido[5,4-b]indole is not fully understood. However, studies have shown that it inhibits the activity of certain enzymes involved in cell proliferation and survival. It has also been found to induce the production of reactive oxygen species, which may contribute to its anticancer properties.
Biochemical and Physiological Effects
4-ethoxy-8-fluoro-5H-pyrimido[5,4-b]indole has been found to have unique biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes such as topoisomerase and tyrosine kinase, which are involved in cell proliferation and survival. It has also been found to induce the production of reactive oxygen species, which may contribute to its anticancer properties. In addition, this compound has been found to have anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

One of the major advantages of 4-ethoxy-8-fluoro-5H-pyrimido[5,4-b]indole is its potential anticancer properties. This makes it a valuable compound for the development of new cancer treatments. However, one of the limitations of this compound is its limited solubility in water, which may pose challenges in its use in certain experiments.

Future Directions

There are several future directions for the research on 4-ethoxy-8-fluoro-5H-pyrimido[5,4-b]indole. One of the major directions is the development of new anticancer treatments based on this compound. Further research is needed to fully understand its mechanism of action and to optimize its efficacy and safety. In addition, research is needed to explore its potential applications in the treatment of inflammatory diseases and other conditions. Overall, the research on 4-ethoxy-8-fluoro-5H-pyrimido[5,4-b]indole holds great promise for the development of new treatments for various diseases.

Synthesis Methods

The synthesis of 4-ethoxy-8-fluoro-5H-pyrimido[5,4-b]indole has been achieved using different methods. One of the most common methods involves the reaction of 2-amino-4-ethoxy-6-fluoropyrimidine with isatin in the presence of a catalyst such as p-toluenesulfonic acid. Another method involves the reaction of 2-amino-4-ethoxy-6-fluoropyrimidine with 2-hydroxyindole in the presence of a catalyst such as triethylamine. These methods have been found to be effective in producing high yields of the compound.

Scientific Research Applications

4-ethoxy-8-fluoro-5H-pyrimido[5,4-b]indole has shown potential applications in various fields of scientific research. One of the major applications is in the field of medicinal chemistry, where it has been found to have anticancer properties. Studies have shown that this compound inhibits the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation. It has also been found to have anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis.